Cas no 71732-94-0 (1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?))
71732-94-0 structure
Product Name:1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?)
CAS No:71732-94-0
MF:C15H35ClN2
MW:278.904803514481
CID:574855
PubChem ID:3018247
Update Time:2025-04-19
1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?)
- N-Dodecylpropane-1,3-diamine hydrochloride
- N'-dodecylpropane-1,3-diamine,hydrochloride
- DTXSID30992348
- NS00091017
- NSC-28753
- N~1~-Dodecylpropane-1,3-diamine--hydrogen chloride (1/1)
- 71732-94-0
- EINECS 275-923-7
- N1-Dodecylpropane-1,3-diamine xhydrochloride
- SCHEMBL11532769
- NSC28753
-
- Inchi: 1S/C15H34N2.ClH/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16;/h17H,2-16H2,1H3;1H
- InChI Key: HCHBZCWDQZSHBL-UHFFFAOYSA-N
- SMILES: Cl.N(CCCN)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 278.24915
- Monoisotopic Mass: 278.2488768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 126
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Boiling Point: 326°C at 760 mmHg
- Flash Point: 176.7°C
- PSA: 38.05
1,3-Propanediamine,N1-dodecyl-, hydrochloride (1:?) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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